Cas no 20184-91-2 (4-Nonyne)

4-Nonyne Properties

Names and Identifiers

• 4-Nonyne
• non-4-yne
• 4-C9H16
• Butylpropylacetylene
• Propyl-butyl-acetylen
• RAYTXPDVKZFUEI-UHFFFAOYSA-N
• 20184-91-2
• DTXSID20174015
• MFCD00041650
• FT-0692563
• N0378
• ?4-NONYNE
• AKOS015842884
• DTXCID6096506
• +Expand

• MDL： MFCD00041650
• InChIKey： RAYTXPDVKZFUEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16/c1-3-5-7-9-8-6-4-2/h3-7H2,1-2H3
• SMILES： CCCCC#CCCC

Computed Properties

• Exact Mass: 124.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 124.125
• Heavy Atom Count: 9
• Complexity: 99.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.98010
• PSA: 0.00000
• Refractive Index: 1.4325
• Boiling Point: 155°C
• Melting Point: -49.99°C (estimate)
• Vapor Pressure: 3.5±0.1 mmHg at 25°C
• Flash Point: 151-153°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,76 g/cm3

4-Nonyne Security Information

• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11
• Hazard Level：3
• Hazardous Material transportation number：1993
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 11
• Signal Word：warning
• HazardClass：3

4-Nonyne Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%